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Introduction

Polyaluminum chloride (PAC) is a highly efficient inorganic polymer coagulant extensively
utilized in wastewater treatment processes. Its effectiveness stems from its ability to neutralize
the electrical charges of suspended particles and form bridges between them, leading to the
formation of larger, settleable flocs. This process, known as coagulation and flocculation, is
critical for the removal of turbidity, suspended solids, color, chemical oxygen demand (COD),
biochemical oxygen demand (BOD), and certain heavy metals from various types of
wastewater.[1][2] PAC offers several advantages over traditional coagulants like aluminum
sulfate (alum), including a wider effective pH range, lower dosage requirements, and reduced
sludge production.[3]

These application notes provide a comprehensive overview of the use of polyaluminum
chloride in wastewater treatment, including its mechanism of action, key performance data, and
detailed experimental protocols for optimizing its application.

Mechanism of Action
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The primary function of PAC in wastewater treatment is to destabilize and aggregate colloidal
and suspended particles through a multi-step process:

o Charge Neutralization: When added to water, PAC hydrolyzes to form a variety of positively
charged polynuclear aluminum species.[4][5] These species neutralize the negative surface
charges of colloids and suspended particles, reducing the electrostatic repulsion that keeps
them dispersed.[5][6]

o Adsorption and Bridging: The polymeric chains of PAC can adsorb onto the surface of
multiple destabilized particles, forming physical bridges between them. This bridging action is
crucial for the formation of initial micro-flocs.

o Sweep Flocculation: At higher dosages, PAC precipitates as amorphous aluminum hydroxide
(Al(OH)3) flocs. These voluminous, net-like structures physically entrap and sweep smaller
particles from the water as they settle, a mechanism known as sweep flocculation.[6][7]

Coagulation and Flocculation Pathway

Coagulation Flocculation
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Caption: Mechanism of PAC in wastewater treatment.
Factors Influencing Performance
The efficiency of PAC is influenced by several key parameters:

e pH: PAC is effective over a broad pH range, typically between 5.0 and 9.0. However, the
optimal pH for coagulation can vary depending on the characteristics of the wastewater.[8]
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» Dosage: The optimal PAC dosage is critical. Under-dosing results in incomplete coagulation,
while overdosing can lead to the restabilization of particles and increased residual aluminum

in the treated water.[9]

o Water Temperature: Lower temperatures can slow down the hydrolysis of PAC and the
kinetics of floc formation, potentially requiring higher dosages or longer mixing times.

o Wastewater Characteristics: The type and concentration of pollutants, alkalinity, and the
presence of organic matter can all impact the performance of PAC.

Interplay of Factors Affecting PAC Performance

PAC Performance

Wastewater Quality
(Turbidity, Alkalinity, Organics)
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Caption: Key factors influencing PAC performance.

Data Presentation: Performance of PAC in
Wastewater Treatment

The following tables summarize the performance of polyaluminum chloride in treating various
types of industrial wastewater. The data presented is a compilation from multiple studies and is
intended to provide a general indication of PAC's efficacy. Optimal conditions will vary based on
specific wastewater characteristics.

Table 1: Removal of Turbidity, COD, and BOD

PAC Turbidity CoD BOD
Wastewater .
T Dosage Optimal pH Removal Removal Removal
e
7P (mgiL) (%) (%) (%)
Pulp and
8 mL/L 5.0 - 83
Paper
Textile 25 7.0 88 76
Municipal
16 - 90 91 80
Sewage
Automotive 70 7.0 - 70
Laundry 300 - - 58.97

Note: The performance of PAC can be influenced by the presence of other chemicals, such as
flocculants (e.g., polyacrylamide). The data presented may reflect the use of PAC in
conjunction with such aids.

Table 2: Heavy Metal Removal
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PAC Iron (Fe) Zinc (Zn) Nickel (Ni)
Wastewater .
T Dosage Optimal pH Removal Removal Removal
e
P (mgiL) (%) ) (%)
Automotive 70 7.0 98 83 63
Mining Varies Varies High High High

Note: PAC is generally effective in precipitating a wide range of heavy metals.[1][10] The
specific removal efficiency is highly dependent on the initial concentration of the metals and the

wastewater matrix.

Experimental Protocols
Jar Test for Optimal Coagulant Dosage Determination

The jar test is a laboratory procedure that simulates the coagulation and flocculation processes
in a water treatment plant to determine the optimal dosage of a coagulant.[9]

1. Materials and Equipment:

» Jar testing apparatus with multiple paddles and variable speed control
o Beakers (1000 mL)

o Graduated cylinders

o Pipettes

e pH meter

e Turbidimeter

o Polyaluminum chloride (PAC) stock solution (e.g., 1% or 10 g/L)

o Wastewater sample

e Acid and base for pH adjustment (e.g., 0.1 M HCIl and 0.1 M NaOH)
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. Preparation of PAC Stock Solution (1%):
Weigh 10.0 g of solid PAC.

Dissolve the PAC in deionized water and bring the final volume to 1000 mL in a volumetric
flask. This creates a 10 g/L or 1% stock solution.

o Note: 1 mL of this stock solution added to 1 L of wastewater is equivalent to a 10 mg/L
dose.

. Experimental Procedure:
Sample Preparation: Fill a series of six 1000 mL beakers with the wastewater sample.
Initial Measurements: Measure and record the initial pH and turbidity of the raw wastewater.

pH Adjustment (if necessary): Adjust the pH of the wastewater in each beaker to the desired
level using acid or base while mixing.

Coagulant Dosing: Place the beakers in the jar test apparatus. While the paddles are rotating
at a rapid mix speed (e.g., 150-200 rpm), add varying dosages of the PAC stock solution to
each beaker (e.g., 0.5 mL, 1.0 mL, 1.5 mL, 2.0 mL, 2.5 mL, 3.0 mL, corresponding to 5, 10,
15, 20, 25, 30 mg/L). One beaker should be a control with no PAC added.

Rapid Mix: Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure complete
and uniform dispersion of the coagulant.[9][11]

Slow Mix (Flocculation): Reduce the mixing speed to a slow mix (e.g., 25-40 rpm) for a
longer duration (e.g., 15-30 minutes) to promote the growth of flocs.[9][11]

Settling: Stop the mixers and allow the flocs to settle for a predetermined time (e.g., 30
minutes).

Final Measurements: Carefully collect a sample from the supernatant of each beaker and
measure the final pH and turbidity.

Data Analysis: Plot the final turbidity against the PAC dosage to determine the optimal
dosage that results in the lowest residual turbidity. Visual observation of floc size and settling
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characteristics should also be considered.

Jar Test Experimental Workflow

Prepare Wastewater Samples
(e.g., 6 x 1000 mL beakers)

'

Measure Initial
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'
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'
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'

Slow Mix
(15-30 min @ 25-40 rpm)

'

Settle
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'

Measure Final
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Analyze Data &
Determine Optimal Dosage

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Standard workflow for a jar test.

Conclusion

Polyaluminum chloride is a versatile and efficient coagulant for the treatment of a wide range of
wastewaters. Its superior performance compared to traditional coagulants, particularly its
effectiveness over a broader pH range and lower sludge production, makes it a valuable tool
for researchers and professionals in wastewater management. The successful application of
PAC is dependent on the careful optimization of dosage, pH, and mixing conditions, which can
be effectively determined through standardized jar testing protocols. These application notes
provide a foundation for the effective use of PAC in laboratory and pilot-scale studies,
contributing to the development of robust and efficient wastewater treatment strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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